4-(4-Hydroxyphenoxy)-3,5-diiodophenylacetic acid

• IUPAC Name: 2-[4-(4-hydroxyphenoxy)-3,5-diiodophenyl]acetic acid
• InChI: InChI=1S/C14H10I2O4/c15-11-5-8(7-13(18)19)6-12(16)14(11)20-10-3-1-9(17)2-4-10/h1-6,17H,7H2,(H,18,19)
• InChI Key: KKJBNMLZBHFYAE-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1O)OC2=C(C=C(C=C2I)CC(=O)O)I
• Molecular Formula: C14H10I2O4
• DSSTOX Substance ID: DTXSID40151121
• Molecular Weight: 496.03 g/mol
• CAS RN: 1155-40-4

Description

The compound is a derivative of (4-Hydroxyphenoxy)acetic acid. This compound, along with formaldehyde ammonium salt, forms a polyaromatic anionic compound RG-13577, which mimics synthetic heparin and specifically binds to vascular smooth muscle cells (SMCs), inhibiting their proliferative growth.

Synthesis Analysis

While specific synthesis methods for “4-(4-Hydroxyphenoxy)-3,5-diiodophenylacetic acid” are not available, similar compounds such as poly[4-(4-hydroxyphenoxy)benzoic acid] have been synthesized. The process involves the Ullmann reaction catalyzed by copper and using 3-methoxyphenol as a co-reagent, followed by demethylation with HBr in acetic acid.

Scientific Research Applications

Thyroid Hormone Derivative

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Measurement of 3,5-Diiodothyronine (3,5-T2)

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Study of Nonthyroidal Illnesses

3,5-Diiodothyroacetic Acid is used in the study of nonthyroidal illnesses. .

Study of Brain Tumors

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Metabolic Product of 3,3’-Diiodothyronine

. This shows the role of 3,5-Diiodothyroacetic Acid in the metabolism of thyroid hormones.

Quantification of Thyroid Hormones and Associated Metabolites

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Mechanism of Action

Target of Action

3,5-Diiodothyroacetic acid is a derivative of thyroxine . It primarily targets the thyroid hormone receptors (TRs) , which play a crucial role in the development and metabolism of many tissues .

Biochemical Pathways

The compound is involved in the same biochemical pathways as other thyroid hormones. These hormones are enzymatically transformed by deiodinases in target tissues and released into circulation . Importantly, thyroxine (T4) is deiodinated to form T3, but also ‘reverse’-T3 (rT3), and these two forms can be further deiodinated into three diiodothyronine-products (T2’s) that, in turn, can give rise to monoiodothyronines (T1’s) and thyronine (T0) through further deiodination events .

Pharmacokinetics

For example, the half-life of triiodothyroacetic acid, a related compound, is approximately 6 hours . The absorption of triiodothyroacetic acid is around 67% . These figures may provide a rough estimate for the pharmacokinetics of 3,5-diiodothyroacetic acid.

Result of Action

The molecular and cellular effects of 3,5-diiodothyroacetic acid’s action are likely to be similar to those of other thyroid hormones, given its interaction with the same receptors. Thyroid hormones control and regulate vital biological processes such as thermogenesis, growth, and metamorphosis . Therefore, 3,5-diiodothyroacetic acid may have similar effects.

Q & A

Q1: How does 3,5-diiodothyroacetic acid compare to other thyroxine analogs in terms of metabolic effects and toxicity?

A2: Studies in thyroidectomized rats revealed that 3,5-T2, along with D-thyroxine, 3,3′,5′-triiodo-DL-thyronine, and 3,3′,5′-triiodothyropropionic acid, can prolong the biological half-life of radiothyroxine. [] This effect is linked to their potential to compete with thyroxine for degradation pathways. [] Additionally, 3,5-T2 was found to be less toxic than triiodothyroacetic acid (TRIAC) and triiodothyropropionic acid (TRIPROP) when administered orally to rats on a high-fat, high-cholesterol diet. [] Interestingly, while TRIAC and TRIPROP are considered less calorigenically active than thyroxine when injected subcutaneously in rats fed a standard diet, they exhibited higher calorigenic activity and toxicity when delivered orally alongside a high-fat, high-cholesterol diet. []

Q2: Can 3,5-diiodothyroacetic acid be detected in human serum, and how do its levels change in different thyroid states?

A3: Yes, 3,5-T2 can be measured in human serum using a specific radioimmunoassay (RIA). [] This RIA utilizes inner ring-labeled [125I]3,5-T2 and demonstrates minimal cross-reactivity with other iodothyronines within their physiological ranges. [] Studies show that serum 3,5-T2 levels are significantly elevated in hyperthyroid patients and significantly decreased in hypothyroid patients compared to healthy controls. [] These findings suggest a potential correlation between 3,5-T2 levels and thyroid function.

Q3: How is 3,5-diiodothyroacetic acid synthesized and what analytical techniques can be used to characterize it?

A4: While a detailed synthetic procedure is not elaborated upon in the provided abstracts, one paper mentions a "new synthesis" of 3,5-diiodothyroacetic acid. [] Furthermore, high-performance liquid chromatography coupled with inductively coupled plasma mass spectrometry (HPLC-ICP-MS) has been successfully employed to detect 3,5-T2 and other related iodothyronines, including potential degradation products, in pharmaceutical tablets. [] This method offers high sensitivity and specificity for iodine detection, allowing for the identification and quantification of these compounds. []